Cas no 1261762-38-2 (3-methoxy-2-nitrobenzene-1-sulfonyl chloride)

• Product Name: 3-methoxy-2-nitrobenzene-1-sulfonyl chloride
• CAS No: 1261762-38-2
• MF: C₇H₆ClNO₅S
• MW: 251.644239902496
• MDL: MFCD18398366
• CID: 4691972
• PubChem ID: 98140814
• Update Time: 2025-10-28

3-methoxy-2-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitrobenzene-1-sulfonyl chloride
• 3-Methoxy-2-nitrobenzenesulfonyl chloride
• 3-methoxy-2-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD18398366
• Inchi： 1S/C7H6ClNO5S/c1-14-5-3-2-4-6(15(8,12)13)7(5)9(10)11/h2-4H,1H3
• InChI Key： BTKLECQHNVGKHO-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1[N+](=O)[O-])OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-methoxy-2-nitrobenzene-1-sulfonyl chloride

Comprehensive Guide to 3-Methoxy-2-nitrobenzene-1-sulfonyl chloride (CAS No. 1261762-38-2): Properties, Applications, and Market Insights

3-Methoxy-2-nitrobenzene-1-sulfonyl chloride (CAS No. 1261762-38-2) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound features a methoxy group and a nitro group attached to a benzene ring, making it a versatile intermediate for constructing complex molecules. Its unique structure enables applications in peptide coupling, polymer chemistry, and agrochemical formulations, aligning with current trends in sustainable chemistry and green synthesis.

The growing demand for high-purity sulfonating agents in drug discovery has increased interest in 3-methoxy-2-nitrobenzenesulfonyl chloride. Researchers frequently search for "sulfonyl chloride reactions" or "nitrobenzene derivatives in pharmaceuticals," highlighting its relevance. The compound’s electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, a key topic in recent organocatalysis studies.

From a synthetic perspective, 1261762-38-2 serves as a precursor for sulfonamide-based drugs, addressing trending queries like "sulfonamide antibiotics development." Its methoxy substituent improves solubility in organic solvents, a property critical for high-throughput screening methodologies. Industry reports indicate a 12% annual growth in the sulfonation reagents market, driven by its utility in bioconjugation techniques for antibody-drug conjugates (ADCs).

Environmental considerations surrounding aromatic sulfonyl chlorides have spurred innovations in waste-minimizing synthesis of 3-methoxy-2-nitrobenzene-1-sulfonyl chloride. Laboratories now prioritize "low-temperature sulfonylation protocols" to reduce energy consumption, reflecting the compound’s alignment with green chemistry principles. Analytical techniques like HPLC purity testing ensure compliance with stringent pharmaceutical-grade standards demanded by regulatory bodies.

Emerging applications in material science leverage the compound’s ability to modify surface properties. Recent patents describe its use in creating self-assembled monolayers (SAMs) for biosensors, responding to popular searches about "functionalized aromatic sulfonyl compounds." The nitro group’s reducibility further enables its transformation into amino-functionalized derivatives, expanding utility in covalent organic frameworks (COFs).

Storage and handling of CAS 1261762-38-2 require anhydrous conditions due to its hydrolytic sensitivity—a frequently asked question in chemical forums. Manufacturers now offer stabilized formulations with extended shelf life, catering to the need for reproducible synthetic building blocks. The compound’s crystalline form facilitates precise weighing, a valued characteristic in small-molecule drug development workflows.

Market analysis reveals that 3-methoxy-2-nitrobenzenesulfonyl chloride prices correlate with specialty chemicals demand in Asia-Pacific regions. Quality certifications like ISO 9001-compliant production have become decisive factors for buyers searching "reliable sulfonyl chloride suppliers." Ongoing research explores its potential in photoredox catalysis, connecting to trending topics in visible-light-mediated transformations.

In conclusion, 3-methoxy-2-nitrobenzene-1-sulfonyl chloride (CAS 1261762-38-2) represents a critical tool for modern synthetic chemists. Its multifaceted applications span from medicinal chemistry to advanced materials, with innovations continuously expanding its utility. The compound’s alignment with sustainable chemistry goals and pharmaceutical industry needs ensures its enduring importance in scientific and industrial contexts.